Cas no 1696325-20-8 (tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate
• CAS No: 1696325-20-8
• MF: C₁₅H₂₈BrNO₃
• MW: 350.291724205017
• CID: 5906856
• PubChem ID: 114773402
• Update Time: 2025-05-22

tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate
• 1696325-20-8
• EN300-1135423
• tert-butyl 3-bromo-4-[(4-methylpentyl)oxy]pyrrolidine-1-carboxylate

• Inchi： 1S/C15H28BrNO3/c1-11(2)7-6-8-19-13-10-17(9-12(13)16)14(18)20-15(3,4)5/h11-13H,6-10H2,1-5H3
• InChI Key： BDYXZUCVLHMEHE-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCC(C)C

Computed Properties

• Exact Mass: 349.12526g/mol
• Monoisotopic Mass: 349.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate (CAS No. 1696325-20-8)

tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate (CAS No. 1696325-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated pyrrolidine derivative serves as a crucial intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. Its unique structural features, including the tert-butyl carbamate protection and 4-methylpentyl ether side chain, make it a versatile building block for medicinal chemistry applications.

The compound's molecular formula is C15H28BrNO3, with a molecular weight of 350.30 g/mol. Researchers value this pyrrolidine-based intermediate for its stability and reactivity, which enables diverse chemical transformations. The presence of both bromine substitution and ether linkage in its structure provides multiple sites for further functionalization, making it particularly useful in parallel synthesis and combinatorial chemistry approaches that are currently revolutionizing drug development pipelines.

In recent pharmaceutical research trends, tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate has shown potential as a precursor for central nervous system (CNS) active compounds. The pyrrolidine scaffold is a common motif in many bioactive molecules, and modifications at the 3- and 4-positions often lead to compounds with interesting pharmacological profiles. This aligns with current industry focus on developing novel neuroactive substances with improved selectivity and reduced side effects.

The synthesis of tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate typically involves multi-step organic transformations starting from commercially available pyrrolidine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers are particularly interested in optimizing the bromination step and ether formation to improve yields and reduce environmental impact.

From a commercial perspective, the demand for high-purity pyrrolidine intermediates like this compound has been steadily increasing. Pharmaceutical companies and contract research organizations seek reliable suppliers who can provide consistent quality material with comprehensive analytical documentation. The current market trend shows particular interest in custom synthesis services for such specialized intermediates, as drug discovery programs become more targeted and personalized.

Analytical characterization of tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate typically includes HPLC purity assessment, mass spectrometry confirmation, and detailed NMR spectral analysis (1H, 13C). These quality control measures ensure the compound meets the stringent requirements of pharmaceutical applications, where impurity profiles can significantly impact downstream research outcomes.

Storage and handling recommendations for this compound emphasize protection from moisture and light, typically suggesting storage at 2-8°C under inert atmosphere. Proper material safety data sheets should always be consulted before working with this or any chemical substance, although it's worth noting that this particular compound doesn't fall under hazardous material classifications when handled appropriately.

Recent scientific literature highlights innovative applications of tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate in the development of protein-protein interaction inhibitors and allosteric modulators. These cutting-edge research areas represent some of the most promising directions in modern drug discovery, addressing previously "undruggable" targets. The compound's structural features make it particularly suitable for creating three-dimensional molecular architectures that can effectively modulate complex biological systems.

For researchers considering this compound for their projects, several key questions often arise: What are the optimal conditions for removing the tert-butyloxycarbonyl (Boc) protecting group? How does the 4-methylpentyloxy side chain influence the compound's physicochemical properties? What are the most effective synthetic routes to further functionalize the pyrrolidine ring at the 3-position? These considerations are crucial for successful application in medicinal chemistry programs.

The future outlook for tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging fields such as chemical biology and molecular probes development may benefit from this compound's unique properties. Additionally, its structural features make it a candidate for incorporation into novel materials with specific electronic or optical properties, though these applications remain largely unexplored.

When sourcing this compound, researchers should pay close attention to supplier reputation, batch-to-batch consistency, and available technical support. The growing emphasis on intellectual property considerations in chemical research makes it essential to work with suppliers who can provide clear documentation regarding compound origin and synthetic pathways. This is particularly important for organizations engaged in patent-sensitive research areas.

In conclusion, tert-butyl 3-bromo-4-(4-methylpentyl)oxypyrrolidine-1-carboxylate (CAS No. 1696325-20-8) represents a valuable tool for modern chemical research, particularly in pharmaceutical development. Its combination of protected amine functionality, bromine handle for further derivatization, and lipophilic side chain offers numerous possibilities for creative molecular design. As research trends continue to evolve toward more complex and targeted therapeutic agents, the importance of such well-characterized, versatile building blocks will likely continue to grow.